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Introduction

A standardized solution is a solution of accurately known concentration. In many analytical,

research, and development applications, the precise concentration of a reagent is critical for

obtaining accurate quantitative results. Manganese (II) nitrate is a common source of Mn²⁺ ions

used in various chemical syntheses and analytical procedures. However, manganese nitrate is

often hygroscopic and not a primary standard, meaning its exact concentration cannot be

determined simply by weighing the solute and dissolving it in a known volume of solvent.

Therefore, it is necessary to standardize the solution by titrating it against a primary standard.

The most common method for determining the concentration of manganese (II) ions is through

a direct complexometric titration with ethylenediaminetetraacetic acid (EDTA).[1] EDTA is a

hexadentate ligand that forms a stable, 1:1 water-soluble complex with Mn²⁺ ions. The reaction

is pH-dependent and is typically carried out in a basic buffer solution (pH 10) to ensure the

complete formation of the Mn-EDTA complex.[1][2] To prevent the oxidation of Mn(II) to higher

oxidation states, which can interfere with the reaction, a reducing agent like hydroxylammonium

chloride or ascorbic acid is added.[1] A metallochromic indicator, such as Eriochrome Black T,

is used to detect the endpoint. The indicator forms a wine-red complex with Mn²⁺ ions. During

the titration, EDTA displaces the indicator from the manganese ions. Once all the Mn²⁺ has

been complexed by EDTA, the free indicator reverts to its blue color, signaling the endpoint of

the titration.[1][3]
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Experimental Protocol
This protocol details the steps for preparing an approximately 0.05 M manganese (II) nitrate

solution and standardizing it against a primary standard disodium EDTA solution.

1. Materials and Reagents

Reagent/Material Grade

Manganese (II) nitrate, Mn(NO₃)₂·xH₂O Analytical Reagent

Disodium EDTA dihydrate (Na₂H₂Y·2H₂O) Primary Standard

Hydroxylammonium chloride (NH₂OH·HCl) Analytical Reagent

Ammonia solution, concentrated (NH₃) Analytical Reagent

Ammonium chloride (NH₄Cl) Analytical Reagent

Eriochrome Black T indicator mixture Indicator Grade

Deionized water High Purity

2. Equipment

Analytical balance (± 0.0001 g)

250 mL and 1000 mL volumetric flasks (Class A)

50 mL burette (Class A)

25 mL volumetric pipette (Class A)

250 mL conical flasks (Erlenmeyer flasks)

Magnetic stirrer and stir bar

Beakers and graduated cylinders

pH meter or pH indicator strips
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3. Solution Preparation

Ammonia Buffer (pH 10): To prepare a 250 mL buffer solution, dissolve approximately 17.5 g

of ammonium chloride in 142 mL of concentrated ammonia solution and dilute to 250 mL with

deionized water in a volumetric flask.[2] Always work in a fume hood when handling

concentrated ammonia.

Primary Standard 0.05 M EDTA Solution: Dry the primary standard disodium EDTA dihydrate

at 80°C for 2 hours and cool in a desiccator. Accurately weigh approximately 9.31 g of the

dried Na₂H₂Y·2H₂O. Quantitatively transfer the solid to a 500 mL volumetric flask. Dissolve in

deionized water, dilute to the mark, and mix thoroughly.

Approximate 0.05 M Manganese (II) Nitrate Solution: Weigh approximately 6.3 g of

manganese (II) nitrate hydrate (Mn(NO₃)₂·4H₂O, M.W. = 251.01 g/mol ) and dissolve it in

deionized water in a 500 mL volumetric flask. Dilute to the mark and mix thoroughly. This

solution will be standardized.

Eriochrome Black T Indicator: Prepare by grinding 100 mg of the indicator with 20 g of

analytical grade NaCl.[4]

4. Standardization Procedure

Use a volumetric pipette to transfer 25.00 mL of the prepared manganese (II) nitrate solution

into a 250 mL conical flask.

Dilute the solution with approximately 75 mL of deionized water.

Add approximately 0.25 g of hydroxylammonium chloride or ascorbic acid to the flask and

swirl to dissolve. This prevents the oxidation of Mn(II).[1]

Add 2-3 mL of the pH 10 ammonia buffer and confirm the pH is approximately 10.[1]

Add a small amount (30-40 mg) of the Eriochrome Black T indicator mixture. The solution

should turn a distinct wine-red color.[1]

Titrate the solution with the standardized 0.05 M EDTA solution from the burette. Swirl the

flask continuously (or use a magnetic stirrer).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://chem321labspring11.pbworks.com/f/EDTA.pdf
https://www.titrations.info/EDTA-titration-standardization
https://chemistry-dictionary.yallascience.com/2014/02/determination-of-mn-by-titration-with.html?m=1
https://chemistry-dictionary.yallascience.com/2014/02/determination-of-mn-by-titration-with.html?m=1
https://chemistry-dictionary.yallascience.com/2014/02/determination-of-mn-by-titration-with.html?m=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The endpoint is reached when the color changes sharply from wine-red to a pure blue.[1]

Record the volume of EDTA added.

Repeat the titration at least two more times to ensure precision. The volumes of EDTA used

should agree within ±0.05 mL.

5. Calculation of Molarity

The reaction between Mn²⁺ and EDTA is a 1:1 molar ratio. The molarity of the manganese

nitrate solution can be calculated using the following formula:

Molarity of Mn(NO₃)₂ (M₁) = (Molarity of EDTA (M₂) × Volume of EDTA (V₂)) / Volume of

Mn(NO₃)₂ (V₁)

Data Presentation
Example Titration Data

Trial
Volume of
Mn(NO₃)₂
(mL)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
EDTA Used
(mL)

Calculated
Molarity of
Mn(NO₃)₂
(mol/L)

1 25.00 0.10 24.95 24.85 0.0497

2 25.00 0.25 25.15 24.90 0.0498

3 25.00 0.40 25.35 24.95 0.0499

Assuming Molarity of Standard EDTA = 0.0500 mol/L

Summary of Results
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Parameter Value

Mean Molarity (mol/L) 0.0498

Standard Deviation 0.0001

Relative Standard Deviation (RSD) 0.20%

Workflow Visualization
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Caption: Workflow for the standardization of a manganese (II) nitrate solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b089046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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